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Compound of Interest

Compound Name: Canrenone-d4

Cat. No.: B12423424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety, handling, and toxicological

properties of Canrenone-d4. The information presented is synthesized from available safety

data sheets and scientific literature to ensure a comprehensive resource for laboratory and

research applications. While Canrenone-d4 is not classified as a dangerous substance

according to the Globally Harmonized System (GHS), adherence to standard laboratory safety

protocols is essential.[1]

Chemical and Physical Properties
Canrenone-d4 is a deuterated form of Canrenone, a steroidal antimineralocorticoid.[2] The

primary physical and chemical characteristics are summarized below. It is important to note that

while some data is specific to the deuterated form, other parameters are derived from the non-

deuterated parent compound, Canrenone, and are expected to be comparable.
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Property Value Source

Molecular Formula C22H24D4O3 [1][3]

Molecular Weight 344.48 g/mol [1]

Appearance
Beige or White to light-brown

crystalline solid

Purity Min. 95% (¹H-NMR)

Isotopic Enrichment 98 atom % D

Melting Point 158-160 °C (Canrenone)

Boiling Point
541.1 °C at 760 mmHg

(Canrenone)

Flash Point 237.6 °C (Canrenone)

Density 1.19 g/cm³ (Canrenone)

Solubility DMSO, MeOH, DCM, EtOAc

Water Solubility
Does not mix well with water

(Canrenone)

Toxicological Information
Toxicological data for Canrenone-d4 is limited; therefore, the data for Canrenone is presented

as a primary reference. The deuterated form is not expected to have significantly different

toxicological properties.
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Endpoint Result Species Source

Acute Oral Toxicity

(LD50)
>5000 mg/kg Rat

Ames Test Negative

Carcinogenicity
Suspected of causing

cancer

Reproductive Toxicity

Suspected of

damaging fertility or

the unborn child

Mutagenicity

Possible risk of

irreversible effects;

may produce

mutagenic effects in

humans

Target Organ Toxicity

May cause damage to

organs through

prolonged or repeated

exposure

Chronic Health Effects: Prolonged or repeated exposure may lead to cumulative health effects.

There is strong evidence suggesting the potential for irreversible, non-lethal mutagenic effects

after a single exposure. Animal studies indicate a possible risk of developmental toxicity.

Hazard Identification and GHS Classification
While Canrenone-d4 itself is stated as "not a dangerous substance according to GHS," the

parent compound Canrenone has the following hazard classifications. It is prudent to handle

Canrenone-d4 with the same precautions.
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Hazard Class Hazard Statement Pictogram

Carcinogenicity, Category 2
H351: Suspected of causing

cancer
Health Hazard

Reproductive Toxicity,

Category 2

H361: Suspected of damaging

fertility or the unborn child
Health Hazard

Specific Target Organ Toxicity

(Repeated Exposure),

Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure

Health Hazard

Hazardous to the Aquatic

Environment, Chronic Hazard,

Category 2

H411: Toxic to aquatic life with

long lasting effects
Environment

Signal Word: Warning

Handling and Storage
Proper handling and storage are crucial to ensure safety and maintain the integrity of

Canrenone-d4.

Aspect Recommendation

Storage Temperature 0 to -20 °C

Handling

- Avoid all personal contact, including inhalation

of dust.- Use in a well-ventilated area.- Wear

appropriate personal protective equipment

(PPE).- Do not eat, drink, or smoke when

handling.- Keep containers securely sealed

when not in use.

Storage Conditions

- Store in original, tightly closed containers.-

Store in a cool, dry, well-ventilated area.- Store

away from incompatible materials such as

strong bases and oxidizing agents.

Incompatible Materials Strong bases, oxidizing agents.
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First-Aid Measures
In the event of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. If irritation persists, seek medical

attention.

Eye Contact

Rinse opened eyes for several minutes under

running water. Remove contact lenses if present

and easy to do. Continue rinsing. Seek medical

attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Experimental Protocols
Detailed experimental protocols for the toxicological and physicochemical testing of Canrenone

and its deuterated analogs are typically found in regulatory filings and specialized research

publications. The provided search results do not contain specific, detailed experimental

methodologies. For researchers requiring this information, it is recommended to consult the

original study reports referenced in more comprehensive safety assessments or to search

scientific databases for relevant research articles.

Visualizations
First-Aid Decision Pathway for Canrenone-d4 Exposure
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The following diagram outlines the initial steps to be taken in case of accidental exposure to

Canrenone-d4.

Exposure Route

Immediate Actions

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration if needed

Remove Contaminated Clothing
Wash with Soap and Water Rinse Eyes with Water for 15 minutes Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for Canrenone-d4 exposure.

Safe Handling and Storage Workflow
This diagram illustrates the key steps for the safe handling and storage of Canrenone-d4 in a

laboratory setting.
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Handling Protocol

Storage Protocol

Receiving Canrenone-d4

Wear Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Use in a Well-Ventilated Area
(e.g., Fume Hood)

Practice Good Industrial Hygiene
(No eating, drinking, smoking)

Store at 0 to -20 °C
in a Cool, Dry Place

Keep in Original, Tightly Sealed Container

Store Away from Incompatible Materials
(Strong Bases, Oxidizers)

Disposal of Waste Material
(Follow Institutional Guidelines)

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of Canrenone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Canrenone-d4: A Comprehensive Safety and Handling
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423424#safety-data-sheet-for-canrenone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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